Cas no 2225180-32-3 ([2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID)

• Product Name: [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID
• CAS No: 2225180-32-3
• MF: C₉H₁₂BNO₄
• MW: 209.01
• CID: 5143837
• PubChem ID: 133554575
• Update Time: 2025-08-05

[2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID
• 2225180-32-3
• (2-Ethyl-6-(methoxycarbonyl)pyridin-4-yl)boronic acid

• Inchi： 1S/C9H12BNO4/c1-3-7-4-6(10(13)14)5-8(11-7)9(12)15-2/h4-5,13-14H,3H2,1-2H3
• InChI Key： YUHCHADDKNUBMN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(CC)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 209.0859380g/mol
• Monoisotopic Mass: 209.0859380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID

Introduction to [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID (CAS No. 2225180-32-3)

[2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID, identified by its CAS number 2225180-32-3, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This boronic acid derivative has garnered attention due to its versatile applications in drug development and molecular recognition. The compound's unique structural features, including a pyridine core substituted with an ethyl group at the 6-position and a methoxycarbonyl group at the 2-position, coupled with a boronic acid functionality at the 4-position, make it a valuable intermediate in various synthetic protocols.

The importance of this compound lies in its ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. These reactions facilitate the formation of carbon-carbon bonds, which are essential for constructing complex molecular architectures. In pharmaceutical research, such reactions are frequently employed to create novel heterocyclic compounds with potential therapeutic properties. The boronic acid moiety in [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID serves as an effective handle for these transformations, enabling the synthesis of a wide array of derivatives.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the development of small-molecule inhibitors. Specifically, its pyridine scaffold can be tailored to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its potential in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The methoxycarbonyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity and selectivity.

Moreover, [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID has been explored in the context of materials science, particularly in the synthesis of organic electronic materials. Its ability to form stable organoboron compounds has opened new avenues for creating conductive polymers and light-emitting diodes (LEDs). The compound's structural flexibility allows for the design of materials with tailored electronic properties, which are essential for next-generation display technologies and energy storage devices.

In academic research, this compound has been utilized as a building block for more complex molecules. Its boronic acid functionality enables it to participate in bioconjugation reactions, where it can be linked to biomolecules such as peptides and proteins. This has implications for drug delivery systems and diagnostic tools, where precise molecular assembly is critical. The ethyl group at the 6-position of the pyridine ring provides an additional handle for chemical modification, allowing researchers to fine-tune the properties of their synthetic targets.

The synthesis of [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include boronation of a pyridine precursor followed by protection-deprotection strategies to install the methoxycarbonyl group and ethyl side chain. These synthetic routes highlight the compound's versatility and the synthetic chemist's ability to manipulate complex molecular frameworks.

From a computational chemistry perspective, studies on this compound have provided insights into its reactivity and electronic structure. Molecular modeling techniques have been employed to predict how it interacts with biological targets, aiding in the rational design of inhibitors. Additionally, density functional theory (DFT) calculations have been used to understand the mechanism of its participation in Suzuki-Miyaura cross-coupling reactions, offering valuable guidance for optimizing reaction conditions.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug discovery programs. Its structural motif is reminiscent of several known bioactive molecules, suggesting that derivatives thereof may exhibit similar therapeutic effects. Preclinical studies are underway to evaluate the efficacy and safety of compounds derived from [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID in models of human diseases.

In conclusion, [2-(METHOXYCARBONYL)-6-ETHYLPYRIDIN-4-YL]BORONIC ACID (CAS No. 2225180-32-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic biology. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel molecules with therapeutic or technological significance. As our understanding of its properties continues to grow, so too will its impact on scientific innovation.